molecular formula C15H23N3O B3834732 N-{4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl}acetamide

N-{4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl}acetamide

Cat. No. B3834732
M. Wt: 261.36 g/mol
InChI Key: HGJIUXDNOUZQNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile” has a similar structure . Another related compound is "(4-Methyl-1,4-diazepan-1-yl)acetic acid" , which has a molecular weight of 190.24 .


Molecular Structure Analysis

The molecular structure of related compounds can be found in various databases . For example, the crystal structure of choline kinase alpha-1 bound by a similar compound has been studied .


Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds have been documented . For example, “4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile” has a molecular weight of 215.3 .

Mechanism of Action

The mechanism of action of related compounds has been studied in the context of their antiproliferative activity in both cellular and animal models .

Safety and Hazards

Safety information for related compounds is available . For example, “4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile” has a Material Safety Data Sheet (MSDS) available .

Future Directions

The future directions of research on related compounds involve further validation of their targets and the development of novel small molecule inhibitors . These inhibitors may lead to antitumor agents that specifically interfere with cancer cell metabolism .

properties

IUPAC Name

N-[4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H23N3O/c1-13(19)16-15-6-4-14(5-7-15)12-18-9-3-8-17(2)10-11-18/h4-7H,3,8-12H2,1-2H3,(H,16,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HGJIUXDNOUZQNC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)CN2CCCN(CC2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H23N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

261.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

29.2 [ug/mL] (The mean of the results at pH 7.4)
Record name SID47201878
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

N-{4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl}acetamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-{4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl}acetamide
Reactant of Route 2
Reactant of Route 2
N-{4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl}acetamide
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
N-{4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl}acetamide
Reactant of Route 4
Reactant of Route 4
N-{4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl}acetamide
Reactant of Route 5
Reactant of Route 5
N-{4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl}acetamide
Reactant of Route 6
Reactant of Route 6
N-{4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl}acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.